Journal Name:Journal of Materiomics
Journal ISSN:
IF:0
Journal Website:
Year of Origin:0
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Number of Articles Per Year:0
Publishing Cycle:
OA or Not:Not
Journal of Materiomics ( IF 0 ) Pub Date: 2022-11-14 , DOI:
10.1007/s10717-022-00496-z
The results of studies of chemical, x-ray phase, microscopic, electron microscopic, and granulometric analyses as well as the technological properties of quartz sand from the Tamdin deposit are reported. It was established that this quartz sand can be used in industrial enterprises of Uzbekistan as a promising source of high-quality raw materials for the production of glass and glass-ceramic materials for technical, household, and construction purposes.
Journal of Materiomics ( IF 0 ) Pub Date: 2023-06-30 , DOI:
10.1007/s10717-023-00560-2
The volume of ceramic paving block used in construction is growing from year to year to improve the resistance to environmental influences and the decorative properties of road pavement as well as modern buildings and structures. It is important to obtain ceramic paving block based on compositions consisting of mineral and technogenic raw materials that prevent premature wear under the influence of a saline environment in regions with heightened salinity. Intensive scientific research is being conducted around the world to develop the production of ceramic paving blocks and other related building materials for regions with high humidity and salinity. Particular attention is paid to improving the firing process for ceramic bodies, the introduction of modifying additives into the composition, and the development of technologies for obtaining new materials with crystalline structures and the formation of their properties.
Journal of Materiomics ( IF 0 ) Pub Date: 2023-02-28 , DOI:
10.1007/s10717-023-00512-w
New glassy materials in the system ZnO–B2O3:CoO system were obtained. The physicochemical and spectral properties of zinc borate glass doped with cobalt in the composition range 45 to 70 wt.% ZnO. The influence of the glass matrix on the coordination state of Co2+ ions is shown. Intense absorption bands in the visible range are attributed to the transitions 4A2(F) → 2A1(G), 4A2(F) → 4T1(P), and 4A2(F) → 2E(2G). An absorption band attributable to the electronic transition 4A2(4F) → 4T1(4F) of cobalt in tetrahedral coordination was found in the near-IR range (1.3 – 1.7 μm).
Journal of Materiomics ( IF 0 ) Pub Date: 2023-04-26 , DOI:
10.1007/s10717-023-00529-1
Glass in the system SiO2–Al2O3–SrO–P2O5–F with phosphorus oxide content 7 – 12 mol.% was obtained. The combination of properties of the resulting glass (refractive index 1.514 – 1.535, CLTE 44 × 10 –7 – 61 × 10 –7 K – 1, transmission > 85%, radio-opacity ≥ 300%), together with the ease of the synthesis process (melting temperature < 1500°C), indicates that such glass holds promise for use as a filler in glass ionomer cements for dentistry.
Journal of Materiomics ( IF 0 ) Pub Date: 2023-06-30 , DOI:
10.1007/s10717-023-00550-4
Luminescent films obtained by the capillary method on the basis of inorganic, organometallic, and hybrid organo-inorganic powder materials were deposited on surfaces of different nature and roughness and exposed to the tropical climate of Southeast Asia for one year. The hybrid films showed high stability, comparable to commercial inorganic phosphors.
Journal of Materiomics ( IF 0 ) Pub Date: 2023-04-27 , DOI:
10.1007/s10717-023-00544-2
Thin luminescent films of the organometallic complex of lithium 8-hydroxyquinolate Liq on glass substrates were fabricated by capillary deposition and lithography. The spectral-luminescent properties of the obtained film structures were investigated. The film surface was analyzed. The light yield and the kinetics of scintillation emission of the obtained film structures are estimated.
Journal of Materiomics ( IF 0 ) Pub Date: 2023-04-27 , DOI:
10.1007/s10717-023-00528-2
The influence of boron oxide additives in amounts 0 to 11 mol.% on the melting properties of glasses in the system SrO–Al2O3–TiO2–ZrO2–B2O3–SiO2 for use as fillers in dental filling composites in order to lower the melting temperature to technologically acceptable values (≤ 1500°C) and to increase the transparency of the produced finely crushed glass. It was found that as the B2O3 content increases, the melting temperature can be lowered from 1600°C (in glass without added B2O3) to 1480°C at B2O3 content 11.8 mol.%, and the glass transition temperature drops from 820 to 743°C. Transparent glasses with light transmission 80%, which are promising for making filling composites, already obtain at 6 mol.% B2O3 with melting temperature 1500°C.
Journal of Materiomics ( IF 0 ) Pub Date: 2022-11-18 , DOI:
10.1007/s10717-022-00507-z
The solid solution Ce0.8Y0.2O2–δ was obtained by three methods: sol-gel, glycine-nitrate, and solid-phase reactions. The synthesis temperature was 1350°C for the sol-gel method and 1500°C for the remaining samples. The x-ray method showed that all samples have a cubic lattice with fluorite structure. The microstructure, density, electrical conductivity, microhardness, and crack resistance of the resulting ceramics were studied. It was found by means of impedance spectroscopy that the Ce0.8Y0.2O2–δ system obtained by the sol-gel method has the highest electrical conductivity, 5.37 mS/cm at 550°C, and the lowest activation energy, equal to 0.83 eV in the temperature range of 300 – 550°C. The contribution made to the conductivity by grains and grain boundaries is determined. It is shown that the total conductivity for all samples decreases due to the resistance along the grain boundaries.
Journal of Materiomics ( IF 0 ) Pub Date: 2023-03-03 , DOI:
10.1007/s10717-023-00522-8
The results of investigations of the production of granulated and foam-glass block materials based on abundant high-silica rocks and industrial wastes are reported. Attention is focused primarily on the optimization of compositions and methods for obtaining materials that can be used as structural and heat-insulating high-porosity aggregates.
Journal of Materiomics ( IF 0 ) Pub Date: 2022-11-12 , DOI:
10.1007/s10717-022-00495-0
The thermal conductivity of glass coatings on pipes was investigated experimentally. An experimental facility for performing such investigations was developed. The thermal conductivity of the glass is more dependent on the temperature than the composition of the glass. It was established that the thermal conductivity of the glass coating increases by several tenths as temperature increases to 600°C. It was showed that an increase in the temperature of the glass coating slightly improves its thermal conductivity. Coatings made from glass marked as S-89 or S-52-1 possess the highest thermal conductivity. Such glasses are recommended for pipelines operating at heightened temperatures of the heat-carriers.
Supplementary Information
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